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Compound Name: R-10015

Cat. No.: B15608720

For Researchers, Scientists, and Drug Development Professionals

Abstract

R-10015 is a potent and selective small-molecule inhibitor of LIM domain kinase (LIMK) with
significant promise as a broad-spectrum antiviral agent. By targeting a host cellular factor
essential for the lifecycle of numerous viruses, R-10015 presents a novel approach to antiviral
therapy with a potentially high barrier to the development of viral resistance. This technical
guide provides a comprehensive overview of the chemical structure, physicochemical
properties, mechanism of action, and antiviral activity of R-10015, supported by detailed
experimental protocols and quantitative data.

Chemical Structure and Physicochemical Properties

R-10015 is a complex heterocyclic molecule. Its chemical identity and key physicochemical
properties are summarized in the table below.
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Property Value

methyl 2-{2-[4-(8-chloro-1H-imidazo[4,5-

IUPAC Name c]pyridin-4-yl)piperidin-1-yl]-1H-benzimidazol-5-
yl}oxyacetate

CAS Number 2097938-51-5[1]

Molecular Formula C20H19CIN602[1]

Molecular Weight 410.86 g/mol

0=C(C1=CC=C2NC(C3CCN(C4=C5C(NC=C5C
)=NC=N4)CC3)=NC2=C1)OC[1]

SMILES

Appearance Off-white to pink solid[1]

Mechanism of Action: Targeting the LIMK-Cofilin
Signaling Pathway

R-10015 functions as a potent inhibitor of LIM domain kinase (LIMK), a key regulator of actin
cytoskeleton dynamics.[1] LIMK phosphorylates and inactivates cofilin, an actin-depolymerizing
factor. By inhibiting LIMK, R-10015 prevents cofilin phosphorylation, leading to increased cofilin
activity and subsequent actin depolymerization. Many viruses hijack the host cell's actin
network for various stages of their lifecycle, including entry, intracellular transport, and budding.
R-10015's disruption of this process underlies its broad-spectrum antiviral activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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